Cas no 342592-62-5 ((4-formyl-2-methoxyphenoxy)acetonitrile)

(4-Formyl-2-methoxyphenoxy)acetonitrile is a versatile aromatic nitrile derivative characterized by its formyl and methoxy functional groups. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive aldehyde and nitrile moieties enable diverse transformations, including condensation, cyclization, and nucleophilic addition reactions. The methoxy group enhances solubility and influences electronic properties, facilitating selective modifications. With high purity and stability under standard conditions, it is suitable for precision applications in research and industrial processes. Its structural features make it a useful building block for heterocyclic frameworks and fine chemical development.

(4-formyl-2-methoxyphenoxy)acetonitrile structure

342592-62-5 structure

Product Name:(4-formyl-2-methoxyphenoxy)acetonitrile

CAS No:342592-62-5

MF:C₁₀H₉NO₃

MW:191.183362722397

MDL:MFCD01038240

CID:302250

PubChem ID:1650506

Update Time:2025-06-07

(4-formyl-2-methoxyphenoxy)acetonitrile Chemical and Physical Properties

Names and Identifiers

- Acetonitrile,2-(4-formyl-2-methoxyphenoxy)-
- (4-Formyl-2-methoxyphenoxy)acetonitrile
- (4-FORMYL-2-METHOXY-PHENOXY)-ACETONITRILE
- 2-(4-formyl-2-methoxyphenoxy)acetonitrile
- 2-(4-formyl-2-methoxyphenoxy)ethanenitrile
- AC1LV9IG
- Oprea1_138671
- Oprea1_682350
- SBB019899
- AKOS000201934
- (4-FORMYL-2-METHOXYPHENOXY)METHYL CYANIDE
- EN300-04840
- VS-07380
- CS-0118341
- Z53791657
- MFCD01038240
- 342592-62-5
- DTXSID30364703
- (4-formyl-2-methoxyphenoxy)acetonitrile
- MDL： MFCD01038240
- Inchi： 1S/C10H9NO3/c1-13-10-6-8(7-12)2-3-9(10)14-5-4-11/h2-3,6-7H,5H2,1H3
- InChI Key： QJUGKRVLMXDQKN-UHFFFAOYSA-N
- SMILES： O(CC#N)C1C=CC(C=O)=CC=1OC

Computed Properties

Exact Mass: 191.05827
Monoisotopic Mass: 191.058243149g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 4
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 59.3Å²

Experimental Properties

PSA: 59.32

(4-formyl-2-methoxyphenoxy)acetonitrile Pricemore >>

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abcr	AB317092-500 mg	(4-Formyl-2-methoxy-phenoxy)-acetonitrile; 95%	342592-62-5		500MG	€151.00	2023-01-23
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